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Introduction
Claycop, or clay-supported copper(II) nitrate, is a versatile and environmentally benign reagent

utilized in a variety of organic transformations.[1][2] It is prepared by impregnating

Montmorillonite K-10 clay with copper(II) nitrate.[2][3] This solid-supported reagent offers

significant advantages over traditional solution-phase reagents, including ease of handling,

simplified product purification through simple filtration, and reduced generation of hazardous

waste, aligning with the principles of green chemistry.[1][4] Claycop has proven to be an

efficient reagent for reactions such as the nitration of olefins and the oxidation of alcohols and

thio-compounds.[1][2] These application notes provide a detailed protocol for the preparation of

Claycop from cupric nitrate and its subsequent application in the selective nitration of aromatic

olefins.

Preparation of Claycop Reagent
The preparation of Claycop is a straightforward procedure involving the impregnation of

Montmorillonite K-10 clay with a solution of copper(II) nitrate trihydrate, followed by solvent

removal.[3]
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A detailed method for the preparation of Claycop is adapted from established literature

procedures.[3]

Mixing: To a stirred mixture of Cu(NO₃)₂·3H₂O in acetone, add Montmorillonite K-10 clay.

Stirring: Continue stirring the suspension for 5–10 minutes at room temperature.

Solvent Removal: Remove the solvent using a rotary evaporator at 50 °C. This will result in a

dry solid crust adhering to the flask walls.

Scraping: Scrape the solid crust from the flask walls using a spatula.

Final Drying: Continue rotary drying under vacuum for approximately 50 minutes at 50 °C.

Product: The final product is a free-flowing blue powder, which can be stored for several

months without loss of reactivity.[3]

The following table summarizes the quantitative parameters for the laboratory-scale

preparation of Claycop reagent.[3]

Parameter Value

Montmorillonite K-10 Clay 30 g

Cu(NO₃)₂·3H₂O 26 g

Acetone (Solvent) 400 mL

Evaporation Temperature 50 °C

Final Drying Time 50 min

The logical flow of the preparation process is illustrated in the diagram below.
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Caption: Workflow for the preparation of Claycop reagent.

Application in Organic Synthesis: Selective
Nitration of Olefins
Claycop, in conjunction with a catalytic amount of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl

(TEMPO), serves as an inexpensive, mild, and highly selective reagent system for the nitration

of a wide range of aromatic and aliphatic olefins.[4][5] This method is noted for its high

conversion rates, exclusive E-selectivity, and environmentally friendly nature, making it a

superior alternative to many traditional nitration methods.[1][3]

The following is a typical procedure for the nitration of styrene to yield [(E)-2-

Nitrovinyl]benzene.[3]

Reaction Setup: In a suitable flask, combine styrene (1.0 mmol), Claycop (1.5 mmol), and

TEMPO (20 mol%).

Solvent Addition: Add 1,4-dioxane (5 mL) to the mixture.

Heating: Stir the mixture at 80 °C for 1 hour.

Cooling & Filtration: Cool the mixture to room temperature. Collect the depleted Claycop

reagent by filtration and wash it with 1,4-dioxane (3 x 5 mL).

Workup: Combine the organic phases and concentrate them under vacuum.
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Purification: Purify the crude product by recrystallization or column chromatography to yield

the final product.

The Claycop/TEMPO system has been successfully applied to various olefin substrates. The

table below summarizes the reaction conditions and outcomes for selected substrates.[1][5]

Substrate
(Olefin)

Claycop
(equiv)

TEMPO
(mol%)

Solvent Temp (°C) Time (h) Yield (%)

Styrene 1.5 20
1,4-

Dioxane
80 1 95

4-

Methylstyre

ne

1.5 20
1,4-

Dioxane
80 1 94

4-

Methoxysty

rene

1.5 20
1,4-

Dioxane
80 1 92

4-

Chlorostyre

ne

1.5 20
1,4-

Dioxane
80 1 90

α-

Methylstyre

ne

1.5 20
1,4-

Dioxane
80 1.5 85

(E)-

Stilbene
1.5 20

1,4-

Dioxane
80 2 82

The overall transformation of an olefin to a β-nitro olefin derivative using the Claycop/TEMPO

system is depicted below.

Caption: General scheme for the nitration of olefins.

Conclusion
Claycop stands out as a practical and efficient solid-supported reagent for organic synthesis. Its

simple preparation, stability, and ease of use in reactions like olefin nitration make it an
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attractive and environmentally benign alternative to conventional reagents.[1] The

straightforward workup, typically involving only filtration, further enhances its utility in both

academic and industrial research settings, particularly for professionals in drug development

seeking efficient and sustainable synthetic methodologies.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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